Cas no 1094290-34-2 (2-Amino-5-fluoro-N-isopropylbenzamide)

• Product Name: 2-Amino-5-fluoro-N-isopropylbenzamide
• CAS No: 1094290-34-2
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• MDL: MFCD11132587
• CID: 4571166
• Update Time: 2025-07-02

2-Amino-5-fluoro-N-isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-N-isopropylbenzamide
• Benzamide, 2-amino-5-fluoro-N-(1-methylethyl)-

• MDL： MFCD11132587
• Inchi： 1S/C10H13FN2O/c1-6(2)13-10(14)8-5-7(11)3-4-9(8)12/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： TWLBSJVYUZRVIQ-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC(F)=CC=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-5-fluoro-N-isopropylbenzamide

Comprehensive Overview of 2-Amino-5-fluoro-N-isopropylbenzamide (CAS No. 1094290-34-2)

2-Amino-5-fluoro-N-isopropylbenzamide (CAS No. 1094290-34-2) is a fluorinated aromatic amide compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring an amino group and an isopropylamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. The presence of the fluoro substituent at the 5-position enhances its metabolic stability, a critical factor in drug design. Researchers frequently explore this compound for its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

In recent years, the demand for fluorinated benzamides like 2-Amino-5-fluoro-N-isopropylbenzamide has surged due to their applications in cancer therapeutics and central nervous system (CNS) drug discovery. The compound’s CAS No. 1094290-34-2 is often searched alongside terms such as "fluorinated drug intermediates" or "kinase inhibitor scaffolds", reflecting its relevance in modern medicinal chemistry. Its synthesis typically involves palladium-catalyzed cross-coupling reactions, a topic widely discussed in green chemistry forums aiming to reduce hazardous byproducts.

From a technical perspective, 2-Amino-5-fluoro-N-isopropylbenzamide exhibits a melting point range of 120–125°C and moderate solubility in polar organic solvents, which facilitates its purification and handling. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These attributes are frequently highlighted in user queries related to "high-purity benzamide derivatives" or "scalable synthetic routes", underscoring the compound’s industrial applicability.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper storage conditions (e.g., desiccated, at 2–8°C) are recommended to maintain stability. This aligns with growing interest in sustainable chemical storage and lab safety protocols, topics trending in scientific communities. Additionally, the compound’s low ecotoxicity profile makes it a candidate for green synthesis initiatives, addressing global concerns about chemical waste reduction.

In conclusion, 2-Amino-5-fluoro-N-isopropylbenzamide (CAS No. 1094290-34-2) represents a critical building block in advanced organic synthesis. Its intersection with drug development, material science, and environmental sustainability positions it as a compound of enduring scientific and commercial value. Future research may explore its derivatives for neurodegenerative disease therapies or crop protection agents, further expanding its utility.